2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene
Overview
Description
2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene is an organic compound with the molecular formula C10H12O2. It is a derivative of benzene, featuring a methoxy group, a methyl group, and a prop-1-en-2-yl group attached to the benzene ring. This compound is known for its aromatic properties and is used in various chemical and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene typically involves electrophilic aromatic substitution reactions. One common method is the alkylation of 2-methoxy-4-methylphenol with propene under acidic conditions. The reaction proceeds through the formation of a carbocation intermediate, which then reacts with the aromatic ring to form the desired product .
Industrial Production Methods
Industrial production of this compound often involves the use of catalytic processes to enhance yield and selectivity. Catalysts such as Lewis acids (e.g., aluminum chloride) are commonly used to facilitate the alkylation reaction. The reaction is typically carried out at elevated temperatures and pressures to optimize the production rate .
Chemical Reactions Analysis
Types of Reactions
2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxygenated derivatives.
Reduction: Reduction reactions can convert the compound into more saturated derivatives.
Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium
Properties
CAS No. |
39701-08-1 |
|---|---|
Molecular Formula |
C11H14O |
Molecular Weight |
162.23 g/mol |
IUPAC Name |
2-methoxy-4-methyl-1-prop-1-en-2-ylbenzene |
InChI |
InChI=1S/C11H14O/c1-8(2)10-6-5-9(3)7-11(10)12-4/h5-7H,1H2,2-4H3 |
InChI Key |
LDQHURFLDDRWGZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=C)C)OC |
Origin of Product |
United States |
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